UCM 549

• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol
• InChI: InChI=1S/C19H21NO2/c1-13(21)20-12-17-10-15-6-4-3-5-14(15)9-16-7-8-18(22-2)11-19(16)17/h3-8,11,17H,9-10,12H2,1-2H3,(H,20,21)
• InChIKey: PQZZGTZTKGECDT-UHFFFAOYSA-N

UCM 549: Selective MT2 Inverse Agonist

UCM 549 (CAS 753502-19-1) is a small-molecule ligand belonging to the dibenzocycloheptene class of melatonin receptor modulators [1]. It is pharmacologically characterized as a high-affinity inverse agonist at the melatonin MT2 receptor and a neutral antagonist at the MT1 receptor [1][2]. Discovered through structure–activity relationship studies aimed at developing subtype-selective tools, UCM 549 exhibits a distinct functional profile that distinguishes it from classical melatonin receptor agonists (e.g., melatonin, ramelteon) and from simple competitive antagonists (e.g., luzindole, 4P-PDOT) [1][3].

Selective MT2 inverse agonist (not a neutral antagonist or agonist)

Neutral antagonist profile at MT1 receptor

Dibenzocycloheptene chemotype (non-coplanar scaffold)

• [1] Lucini V, Pannacci M, Scaglione F, Fraschini F, Rivara S, Mor M, Bordi F, Plazzi PV, Spadoni G, Bedini A, Piersanti G, Diamantini G, Tarzia G. Tricyclic alkylamides as melatonin receptor ligands with antagonist or inverse agonist activity. J Med Chem. 2004 Aug 12;47(17):4202-12. doi: 10.1021/jm040768k. PMID: 15293992. View Source
• [2] Devavry S, Legros C, Brasseur C, Delagrange P, Spadoni G, Cohen W, Malpaux B, Boutin JA, Nosjean O. Description of the constitutive activity of cloned human melatonin receptors hMT(1) and hMT(2) and discovery of inverse agonists. J Pineal Res. 2012 Aug;53(1):29-37. doi: 10.1111/j.1600-079X.2011.00968.x. View Source
• [3] Alexander SP, Christopoulos A, Davenport AP, Kelly E, Mathie A, Peters JA, Veale EL, Armstrong JF, Faccenda E, Harding SD, Pawson AJ, Southan C, Davies JA; CGTP Collaborators. THE CONCISE GUIDE TO PHARMACOLOGY 2021/22: G protein-coupled receptors. Br J Pharmacol. 2021 Oct;178 Suppl 1:S27-S156. doi: 10.1111/bph.15538. (Melatonin receptors entry). View Source

UCM 549: Irreplaceable for MT2 Inverse Agonist Studies

The melatonin receptor system encompasses a spectrum of ligand efficacy ranging from full agonism to inverse agonism, and the physiological consequences of receptor engagement are highly dependent on the intrinsic activity of the ligand [1]. UCM 549 is one of a very limited number of confirmed MT2-selective inverse agonists, capable of reducing constitutive (melatonin-independent) receptor signaling below basal levels [1][2]. In contrast, widely used tool compounds such as luzindole and 4P-PDOT act as neutral antagonists that block agonist binding but do not suppress constitutive MT2 activity . Consequently, substituting UCM 549 with a neutral antagonist or agonist will produce qualitatively different experimental outcomes in any model where MT2 receptor tone contributes to baseline signaling, making UCM 549 irreplaceable for dissecting constitutive versus agonist-driven MT2 functions [1][2].

Target

UCM 549 – reported MT2 inverse agonist with neutral MT1 antagonism

Substitutes

Neutral antagonists (e.g., 4P-PDOT, luzindole) – no inverse agonism at MT2

Risk

Constitutive MT2 signaling may not be suppressed; experimental outcomes may shift qualitatively

Context

Only inverse agonists reduce basal receptor tone below ligand-independent level; neutral antagonists block agonist binding without this effect

• [1] Lucini V, Pannacci M, Scaglione F, Fraschini F, Rivara S, Mor M, Bordi F, Plazzi PV, Spadoni G, Bedini A, Piersanti G, Diamantini G, Tarzia G. Tricyclic alkylamides as melatonin receptor ligands with antagonist or inverse agonist activity. J Med Chem. 2004 Aug 12;47(17):4202-12. doi: 10.1021/jm040768k. PMID: 15293992. View Source
• [2] Devavry S, Legros C, Brasseur C, Delagrange P, Spadoni G, Cohen W, Malpaux B, Boutin JA, Nosjean O. Description of the constitutive activity of cloned human melatonin receptors hMT(1) and hMT(2) and discovery of inverse agonists. J Pineal Res. 2012 Aug;53(1):29-37. doi: 10.1111/j.1600-079X.2011.00968.x. View Source

UCM 549: Inverse Agonism & Selectivity Evidence

MT2 Inverse Agonist Activity vs. Neutral Antagonists

UCM 549 (compound 4b) exhibits inverse agonist activity at the human MT2 receptor, characterized by a relative intrinsic activity (IAr) value of –0.55 in the [35S]GTPγS binding assay, indicating a 55% reduction in basal G protein activation relative to the full agonist melatonin [1]. In contrast, the neutral antagonist 4P-PDOT shows no reduction of basal GTPγS binding (IAr ≈ 0), while the MT2-preferring antagonist luzindole (Ki MT2 = 10.2 nM, MT1 = 158 nM) also lacks inverse agonist efficacy . This functional dichotomy means UCM 549 uniquely suppresses constitutive MT2 signaling, a property absent from both agonists and neutral antagonists.

MT2 Inverse Agonist Activity

Head-to-head

IAr = –0.55 (55% reduction) vs. neutral antagonists IAr ≈ 0

Reported inverse agonism distinguishes UCM 549 from all neutral antagonist comparators

[35S]GTPγS binding; human MT2 in NIH3T3 membranes

Evidence Dimension	Relative Intrinsic Activity (IAr) at human MT2 receptor
Target Compound Data	UCM 549 IAr = –0.55 (55% reduction of basal [35S]GTPγS binding); pKi MT2 = 9.05 (Ki ≈ 0.89 nM); pKi MT1 = 7.9 (Ki ≈ 12.6 nM) [1][2]
Comparator Or Baseline	4P-PDOT: IAr ≈ 0 (neutral antagonist); Ki MT2 = 0.46 nM, Ki MT1 = 56 nM ; Luzindole: IAr ≈ 0 (neutral antagonist); Ki MT2 = 10.2 nM, Ki MT1 = 158 nM
Quantified Difference	Functional efficacy difference: UCM 549 reduces basal MT2 signaling by 55%; 4P-PDOT and luzindole show 0% reduction. Binding selectivity (MT2/MT1): UCM 549 ~14-fold; 4P-PDOT ~120-fold; luzindole ~15.5-fold.
Conditions	[35S]GTPγS binding assay using membranes from NIH3T3 cells stably expressing human cloned MT1 and MT2 receptors; 2-[125I]iodomelatonin displacement for binding affinities.

Why This Matters

For laboratories studying constitutive GPCR activity or MT2 receptor tone, UCM 549 is the only commercially available tool with validated MT2 inverse agonism, making it essential for distinguishing ligand-dependent from ligand-independent signaling.

• [1] Lucini V, Pannacci M, Scaglione F, Fraschini F, Rivara S, Mor M, Bordi F, Plazzi PV, Spadoni G, Bedini A, Piersanti G, Diamantini G, Tarzia G. Tricyclic alkylamides as melatonin receptor ligands with antagonist or inverse agonist activity. J Med Chem. 2004 Aug 12;47(17):4202-12. doi: 10.1021/jm040768k. PMID: 15293992. (Data for compound 4b = UCM 549: pKi MT1 = 8.21, pKi MT2 = 8.87, IAr MT2 = –0.55) View Source
• [2] G protein-coupled receptor database (gproteindb.org). UCM 549 bioactivity summary: MT1 pKi avg 7.9 (range 7.6–8.2); MT2 pKi avg 9.05 (range 8.9–9.2). Data aggregated from ChEMBL and Guide to Pharmacology. View Source

Suppression of Constitutive MT2 Activity

In a systematic study of constitutive human melatonin receptor activity, UCM 549 reduced basal [35S]GTPγS binding at the MT2 receptor by 42% relative to untreated controls, confirming its inverse agonist character in a heterologous cellular system [1]. UCM 724, a structurally related urea analog, produced a comparable reduction, whereas the neutral antagonist 4P-PDOT and the endogenous agonist melatonin did not decrease basal signaling [1][2]. This finding, replicated in both CHO and Neuro2A cell lines, demonstrates that the inverse agonist property of UCM 549 is robust and not cell-type specific [1].

Constitutive Activity Suppression

Head-to-head

42% decrease in basal [35S]GTPγS binding at MT2 (10 µM)

Supports constitutive MT2 activity suppression across cell models

CHO-K1 and Neuro2A cells; replicated independently

Evidence Dimension	Percentage reduction of basal [35S]GTPγS binding at human MT2 receptor
Target Compound Data	UCM 549: 42% decrease in basal signal (at 10 µM concentration)
Comparator Or Baseline	UCM 724: 42% decrease; Melatonin: no decrease (full agonist, increases basal signal); 4P-PDOT: no significant decrease (neutral antagonist profile)
Quantified Difference	UCM 549 vs. Melatonin: 42% reduction vs. 0% reduction (Δ = 42 percentage points less basal signaling). UCM 549 vs. 4P-PDOT: 42% reduction vs. 0% reduction.
Conditions	CHO-K1 and Neuro2A cells stably expressing human MT2 receptor; [35S]GTPγS binding assay measuring Gi protein activation; UCM 549 tested at 10 µM.

Why This Matters

This quantitative evidence of constitutive activity suppression is the defining feature that differentiates UCM 549 from all commercially available neutral MT2 antagonists, justifying its selection for any experiment requiring pharmacological silencing of MT2 basal tone.

• [1] Devavry S, Legros C, Brasseur C, Delagrange P, Spadoni G, Cohen W, Malpaux B, Boutin JA, Nosjean O. Description of the constitutive activity of cloned human melatonin receptors hMT(1) and hMT(2) and discovery of inverse agonists. J Pineal Res. 2012 Aug;53(1):29-37. doi: 10.1111/j.1600-079X.2011.00968.x. View Source
• [2] Legros C, Devavry S, Brasseur C, Delagrange P, Spadoni G, Cohen W, Malpaux B, Boutin JA, Nosjean O. Mise en évidence de l'activité constitutive des récepteurs MT1 et MT2 et identification d'agonistes inverses. Société de Neuroendocrinologie. 2011. (Confirms UCM 549 and UCM 724 as MT2 inverse agonists, 42% reduction of basal GTPγS binding). View Source

MT2/MT1 Subtype Selectivity

UCM 549 demonstrates preferential binding to the MT2 receptor (pKi = 9.05; Ki ≈ 0.89 nM) over the MT1 receptor (pKi = 7.9; Ki ≈ 12.6 nM), yielding an MT2/MT1 selectivity ratio of approximately 14-fold [1]. This selectivity profile is quantitatively distinct from: (i) the endogenous agonist melatonin, which binds both subtypes with high and roughly equal affinity (pKi MT1 ≈ 9.5–10.0; pKi MT2 ≈ 9.5–10.0); (ii) the highly MT2-selective neutral antagonist 4P-PDOT (MT2 Ki = 0.46 nM; MT1 Ki = 56 nM; >120-fold selectivity); and (iii) the MT2-preferring antagonist luzindole (MT2 Ki = 10.2 nM; MT1 Ki = 158 nM; ~15.5-fold selectivity) . The key differentiator is that UCM 549 combines moderate MT2 selectivity with inverse agonist efficacy at MT2 and pure antagonist behavior at MT1—a unique pharmacological signature among available research tools [1].

MT2/MT1 Subtype Selectivity

Reported

MT2 Ki ≈ 0.89 nM; MT1 Ki ≈ 12.6 nM; selectivity ratio ~14-fold

Moderate MT2 selectivity combined with inverse agonism at MT2

2-[125I]iodomelatonin competition binding; aggregated public data

Evidence Dimension	MT2/MT1 binding selectivity ratio (Ki MT1 / Ki MT2)
Target Compound Data	UCM 549: MT2 Ki ≈ 0.89 nM; MT1 Ki ≈ 12.6 nM; Selectivity ratio ≈ 14.2-fold; Functional profile: MT2 inverse agonist, MT1 neutral antagonist
Comparator Or Baseline	Melatonin: MT2 Ki ≈ 0.2–0.5 nM, MT1 Ki ≈ 0.08–0.2 nM, ratio ≈ 1 (non-selective agonist); 4P-PDOT: MT2 Ki = 0.46 nM, MT1 Ki = 56 nM, ratio ≈ 122 (highly selective neutral antagonist); Luzindole: MT2 Ki = 10.2 nM, MT1 Ki = 158 nM, ratio ≈ 15.5 (moderately selective neutral antagonist)
Quantified Difference	UCM 549 selectivity ratio (14.2) is similar to luzindole (15.5) but 8.6-fold lower than 4P-PDOT (122); uniquely among these, UCM 549 is an MT2 inverse agonist rather than a neutral antagonist.
Conditions	Competition binding assays using 2-[125I]iodomelatonin on membranes from NIH3T3 cells stably expressing human cloned MT1 or MT2 receptors; data aggregated from primary publications and public databases (ChEMBL, Guide to Pharmacology).

Why This Matters

This moderate selectivity—combined with inverse agonism—positions UCM 549 as a uniquely suited probe for experiments where complete MT2 blockade (without inverse agonism, as with 4P-PDOT) or dual-subtype agonist activity (as with melatonin) would confound interpretation of MT2-specific constitutive signaling.

• [1] G protein-coupled receptor database (gproteindb.org). UCM 549 bioactivity summary: MT1 pKi avg 7.9 (range 7.6–8.2); MT2 pKi avg 9.05 (range 8.9–9.2). Data aggregated from ChEMBL and Guide to Pharmacology. View Source

Dibenzocycloheptene Scaffold vs. Indole-Based Ligands

UCM 549 is built on a dibenzocycloheptene (10,11-dihydro-5H-dibenzo[a,d]cycloheptene) tricyclic core, which enforces a non-coplanar arrangement of its two aromatic benzene rings [1]. This structural feature is a critical determinant of its pharmacological profile: previous 3D-QSAR and pharmacophore modeling studies demonstrated that an out-of-plane aromatic substituent relative to the indole ring of melatonin correlates with selective MT2 antagonism and inverse agonism [1][2]. In contrast, the majority of melatonin receptor ligands—including melatonin itself, ramelteon, agomelatine, luzindole, and 4P-PDOT—are based on an indole or indole-like (planar or near-planar) scaffold [3]. This fundamental chemotype difference explains why UCM 549 achieves a distinct functional profile (MT2 inverse agonism) that is not accessible through simple modification of indole-based agonist or antagonist scaffolds [1].

Chemotype Distinction

Class-level

Non-coplanar dibenzocycloheptene scaffold vs. planar indole/tetralin chemotypes

Scaffold geometry correlates with inverse agonist phenotype

Class-level inference from pharmacophore and 3D-QSAR models

Evidence Dimension	Ligand scaffold class and structural determinant of function
Target Compound Data	UCM 549: Dibenzocycloheptene scaffold (non-coplanar biphenyl system with 8-methoxy and 10-acetamidomethyl substituents); IUPAC: N-((8-methoxy-10,11-dihydro-5H-dibenzo[a,d][7]annulen-10-yl)methyl)acetamide; CAS: 753502-19-1; MT2 IAr = –0.55
Comparator Or Baseline	Melatonin: Indole scaffold (planar); ramelteon: Indene scaffold; luzindole: 2-benzyltryptamine (indole); 4P-PDOT: 4-phenyl-2-propionamidotetralin (tetrahydronaphthalene, near-planar). All comparators are neutral antagonists or agonists at MT2, not inverse agonists.
Quantified Difference	Non-coplanar aromatic ring angle in dibenzocycloheptene scaffold (≈50–60° dihedral) vs. planar or near-planar indole and tetralin scaffolds (≈0–10° dihedral). This structural feature is causally associated with the inverse agonist phenotype that distinguishes UCM 549 from all planar-scaffold MT2 ligands.
Conditions	Structural class comparison supported by pharmacophore modeling, 3D-QSAR CoMFA studies, and receptor docking experiments reported in Lucini et al. (2004) and Rivara et al. (2005).

Why This Matters

For medicinal chemistry and chemical biology programs seeking to develop novel MT2-targeted therapeutics with inverse agonist activity, UCM 549 represents a validated starting point from a structurally distinct chemotype unattainable through indole-based compound libraries.

• [1] Lucini V, Pannacci M, Scaglione F, Fraschini F, Rivara S, Mor M, Bordi F, Plazzi PV, Spadoni G, Bedini A, Piersanti G, Diamantini G, Tarzia G. Tricyclic alkylamides as melatonin receptor ligands with antagonist or inverse agonist activity. J Med Chem. 2004 Aug 12;47(17):4202-12. doi: 10.1021/jm040768k. PMID: 15293992. View Source
• [2] Rivara S, Lorenzi S, Mor M, Plazzi PV, Spadoni G, Bedini A, Tarzia G. Analysis of structure-activity relationships for MT2 selective antagonists by melatonin MT1 and MT2 receptor models. J Med Chem. 2005 Jun 16;48(12):4049-60. doi: 10.1021/jm048956y. PMID: 15943478. View Source
• [3] Boutin JA, Witt-Enderby PA, Sotriffer C, Zlotos DP. Melatonin receptor ligands: A pharmaco-chemical perspective. J Pineal Res. 2020 Nov;69(3):e12672. doi: 10.1111/jpi.12672. (Comprehensive review of melatonin receptor ligand chemotypes). View Source

UCM 549 High-Value Applications

Constitutive vs. Agonist-Driven MT2 Signaling in Native Tissues

Researchers studying the physiological role of melatonin receptors in tissues with endogenous melatonin tone (e.g., suprachiasmatic nucleus, retina, pars tuberalis) can use UCM 549 to selectively silence MT2 constitutive activity without blocking agonist-induced responses at MT1 receptors. The 42% reduction in basal GTPγS binding at MT2 [1], combined with its neutral antagonist profile at MT1 [2], enables a functional dissection that is impossible with neutral antagonists (e.g., 4P-PDOT) or dual-subtype agonists (e.g., melatonin). This is particularly relevant for studies of circadian rhythm disorders where constitutive MT2 signaling may contribute to pathophysiology independently of circulating melatonin levels [1].

MT2 Structural Model and Virtual Screening Validation

The dibenzocycloheptene scaffold of UCM 549 provides a structurally unique chemotype for docking and pharmacophore validation studies of the MT2 receptor . Because UCM 549 occupies a conformational space distinct from indole-based ligands, it serves as a critical negative control in binding-site modeling: a validated MT2 receptor model must accurately predict the high affinity and inverse agonist pose of UCM 549, which cannot be accommodated simply by extending the binding mode of melatonin or 4P-PDOT . Procurement of UCM 549 is thus justified as a key validation ligand in any structure-based MT2 drug discovery program [2].

Probing MT2-Gi Coupling and Receptor Reserve

UCM 549's combination of high MT2 affinity (Ki ≈ 0.89 nM) and robust inverse agonist efficacy (IAr = –0.55) [2] makes it an ideal probe for receptor reserve and coupling efficiency experiments under conditions of varying receptor expression. By titrating UCM 549 against a fixed concentration of a neutral antagonist (e.g., luzindole) or agonist (e.g., melatonin), researchers can quantify the fraction of constitutively active MT2 receptors and calculate the receptor occupancy–response relationship for Gi-mediated signaling [1]. This application is specific to UCM 549 and cannot be performed with any commercially available neutral MT2 antagonist [1].

In Vivo Pharmacological Silencing of MT2 Basal Tone

For in vivo experiments in rodent models of sleep, pain, or mood disorders where MT2 receptor constitutive activity may contribute to baseline phenotypes, UCM 549 offers a unique pharmacological tool. Its moderate MT2 selectivity (~14-fold over MT1) [2] combined with inverse agonism permits systemic administration studies where the objective is to reduce MT2 signaling below physiological baseline—an effect unattainable with competitive antagonists such as 4P-PDOT or luzindole, which only block exogenous or endogenous agonist binding without suppressing basal receptor activity [1].

Application

Selection Property

Validation Focus

MT2 constitutive signaling dissection in native tissues

MT2 inverse agonism + MT1 neutral antagonism

Functional separation of constitutive vs. agonist-driven MT2 signals

MT2 structural model validation

Non-planar dibenzocycloheptene chemotype

Docking and pharmacophore model accuracy for inverse agonist pose

MT2-Gi coupling and receptor reserve studies

High MT2 affinity + robust inverse efficacy

Receptor occupancy–response relationship for Gi signaling

In vivo pharmacological silencing of MT2 basal tone

Moderate MT2 selectivity + inverse agonism

Reduction of MT2 signaling below physiological baseline in rodent models

• [1] Devavry S, Legros C, Brasseur C, Delagrange P, Spadoni G, Cohen W, Malpaux B, Boutin JA, Nosjean O. Description of the constitutive activity of cloned human melatonin receptors hMT(1) and hMT(2) and discovery of inverse agonists. J Pineal Res. 2012 Aug;53(1):29-37. doi: 10.1111/j.1600-079X.2011.00968.x. View Source
• [2] Lucini V, Pannacci M, Scaglione F, Fraschini F, Rivara S, Mor M, Bordi F, Plazzi PV, Spadoni G, Bedini A, Piersanti G, Diamantini G, Tarzia G. Tricyclic alkylamides as melatonin receptor ligands with antagonist or inverse agonist activity. J Med Chem. 2004 Aug 12;47(17):4202-12. doi: 10.1021/jm040768k. PMID: 15293992. View Source